Cas no 1420792-19-3 (2-Bromo-5-phenyl-1H-benzoimidazole)

2-Bromo-5-phenyl-1H-benzoimidazole is a brominated benzimidazole derivative featuring a phenyl substituent at the 5-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its bromine moiety enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, while the benzimidazole core offers structural rigidity for designing bioactive molecules. The compound’s well-defined structure and high purity make it suitable for applications in medicinal chemistry, including the development of kinase inhibitors and antimicrobial agents. Its stability under standard laboratory conditions ensures reliable handling and storage.

2-Bromo-5-phenyl-1H-benzoimidazole structure

1420792-19-3 structure

Product Name:2-Bromo-5-phenyl-1H-benzoimidazole

CAS No:1420792-19-3

MF:C₁₃H₉BrN₂

MW:273.127961874008

CID:5150520

Update Time:2025-11-07

2-Bromo-5-phenyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-phenyl-1H-benzoimidazole
- Inchi： 1S/C13H9BrN2/c14-13-15-11-7-6-10(8-12(11)16-13)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key： LQXLOMLTUDALGZ-UHFFFAOYSA-N
- SMILES： C1(Br)NC2=CC(C3=CC=CC=C3)=CC=C2N=1

2-Bromo-5-phenyl-1H-benzoimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM503659-1g	2-Bromo-5-phenyl-1H-benzo[d]imidazole	1420792-19-3	97%	1g	$706	2023-02-02

2-Bromo-5-phenyl-1H-benzoimidazole Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. Acenaphthenic hopanoids, a novel series of aromatised

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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

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Additional information on 2-Bromo-5-phenyl-1H-benzoimidazole

2-Bromo-5-phenyl-1H-benzoimidazole: A Comprehensive Overview

The compound 2-Bromo-5-phenyl-1H-benzoimidazole, identified by the CAS number 1420792-19-3, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoimidazoles, which are widely studied due to their unique structural properties and diverse biological activities. The presence of the bromine atom at the 2-position and the phenyl group at the 5-position introduces specific electronic and steric effects, making this compound a valuable substrate for further functionalization and exploration in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-5-phenyl-1H-benzoimidazole through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also reduce reaction times, making them more suitable for large-scale production. The structural versatility of this compound has led to its application in drug design, particularly in the development of anticancer agents. Studies have shown that benzoimidazoles can exhibit potent antiproliferative activity against various cancer cell lines, making them promising candidates for further preclinical evaluation.

In addition to its pharmacological applications, 2-Bromo-5-phenyl-1H-benzoimidazole has also been explored in materials science. Its ability to form stable coordination complexes with metal ions has made it a potential candidate for use in catalysis and sensor technologies. Recent research has focused on its application as a ligand in transition metal-catalyzed reactions, where it has demonstrated high efficiency in promoting selective transformations of organic substrates.

The environmental impact of benzoimidazoles has also been a topic of interest in recent studies. Researchers have investigated the biodegradation pathways of these compounds under various environmental conditions, aiming to assess their potential risks to ecosystems. Findings suggest that certain benzoimidazoles can undergo microbial degradation under aerobic conditions, reducing their persistence in the environment. However, further studies are required to fully understand their long-term ecological effects.

In conclusion, 2-Bromo-5-phenyl-1H-benzoimidazole represents a versatile and multifunctional compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and reactivity continue to drive innovative research across multiple disciplines. As new synthetic methods and biological insights emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial efforts.